Cas no 315679-65-3 (Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate)

• Product Name: Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate
• CAS No: 315679-65-3
• MF: C₂₀H₁₉NO₂S
• MW: 337.43536400795
• CID: 4778082
• Update Time: 2025-05-25

Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate
• ethyl 2-amino-4-[4-benzylphenyl]thiophene-3-carboxylate
• Oprea1_618258
• ST50050551
• Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate

• Inchi： 1S/C20H19NO2S/c1-2-23-20(22)18-17(13-24-19(18)21)16-10-8-15(9-11-16)12-14-6-4-3-5-7-14/h3-11,13H,2,12,21H2,1H3
• InChI Key： YOSVOBKZGCNEMZ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(=C1)C1C=CC(=CC=1)CC1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 402
• XLogP3: 5.6
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate

Comprehensive Overview of Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate (CAS No. 315679-65-3)

Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate (CAS No. 315679-65-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiophene derivative is characterized by its unique molecular structure, featuring an ethyl carboxylate group, an amino substituent, and a 4-benzylphenyl moiety. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules and functional materials.

The compound's CAS number 315679-65-3 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Recent studies highlight its potential role in developing small-molecule inhibitors and fluorescent probes, aligning with the growing demand for targeted drug discovery and diagnostic tools. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In the context of green chemistry, Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate exemplifies innovations in sustainable synthesis. With increasing searches for eco-friendly chemical processes, this compound's synthetic routes are being optimized to reduce waste and energy consumption. Its thiophene core also aligns with trends in organic electronics, where such derivatives are explored for OLEDs and conductive polymers.

From a commercial perspective, the compound's patent landscape reflects its industrial relevance. Queries like "315679-65-3 supplier" or "Ethyl 2-amino-4-(4-benzylphenyl)thiophene-3-carboxylate price" indicate market demand. Analytical techniques such as HPLC and NMR are essential for quality control, addressing user concerns about purity standards and batch consistency.

Future directions for CAS 315679-65-3 may include applications in cancer research or neurodegenerative disease models, topics frequently searched in academic circles. Collaborative efforts between academia and industry could accelerate its translation into practical solutions, reinforcing its status as a high-value chemical entity.